molecular formula C11H8OS2 B8645689 5-(Phenylsulfanyl)thiophene-2-carbaldehyde CAS No. 76100-20-4

5-(Phenylsulfanyl)thiophene-2-carbaldehyde

Cat. No.: B8645689
CAS No.: 76100-20-4
M. Wt: 220.3 g/mol
InChI Key: KZQXOSNRJVXWEB-UHFFFAOYSA-N
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Description

5-(Phenylsulfanyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C11H8OS2 and its molecular weight is 220.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

76100-20-4

Molecular Formula

C11H8OS2

Molecular Weight

220.3 g/mol

IUPAC Name

5-phenylsulfanylthiophene-2-carbaldehyde

InChI

InChI=1S/C11H8OS2/c12-8-10-6-7-11(14-10)13-9-4-2-1-3-5-9/h1-8H

InChI Key

KZQXOSNRJVXWEB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=CC=C(S2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-phenylthiothiophene (3.87 g) in dry tetrahydrofuran (50 ml) at -30° C. under N2, was added dropwise, n-butyllithium (8.0 ml, 2.5M) and the solution left to stir at -30° C. for 2 hours. Dry dimethylformamide (2.32 ml) was then added and the solution allowed to stir at -30° C. for a further hour, allowed to warm to room temperature and stirred overnight. The reaction mixture was quenched with 2N HCl (50 ml), extracted with ether (2×50 ml), dried over MgSO4 and evaporated under reduced pressure to give an orange oil. The oil was flash chromatographed on a Sorbsil C60-40/60H column using 20% ether-hexane to give a pale yellow oil.
Quantity
3.87 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
2.32 mL
Type
reactant
Reaction Step Three

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